Cas no 155030-52-7 (Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester)

Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester structure
155030-52-7 structure
Product Name:Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester
CAS No:155030-52-7
MF:C11H11BrO2
MW:255.107842683792
CID:1329812
PubChem ID:19605361
Update Time:2025-04-20

Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester
    • prop-2-enyl 4-(bromomethyl)benzoate
    • Allyl 4-(bromomethyl)benzoate
    • DTXSID40599009
    • 155030-52-7
    • ZZTZFWQBSIBRSW-UHFFFAOYSA-N
    • Prop-2-en-1-yl 4-(bromomethyl)benzoate
    • SCHEMBL513603
    • Inchi: 1S/C11H11BrO2/c1-2-7-14-11(13)10-5-3-9(8-12)4-6-10/h2-6H,1,7-8H2
    • InChI Key: ZZTZFWQBSIBRSW-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C(=O)OCC=C)=CC=1

Computed Properties

  • Exact Mass: 253.99423
  • Monoisotopic Mass: 253.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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